Cas no 78751-40-3 (1-Pyrenol Acetate)

• Product Name: 1-Pyrenol Acetate
• CAS No: 78751-40-3
• MF: C₁₈H₁₂O₂
• MW: 260.286684989929
• CID: 581251
• PubChem ID: 187146
• Update Time: 2025-04-19

1-Pyrenol Acetate Chemical and Physical Properties

Names and Identifiers

• 1-Pyrenol,1-acetate
• 1-Acetoxypyrene
• 1-Pyrenol Acetate
• pyren-1-yl acetate
• 78751-40-3
• Pyren-1-ylAcetate
• SCHEMBL3795231
• DTXSID40999989
• AKOS030240879
• FT-0724379
• 1-Pyrenol, 1-acetate
• DB-075510

• Inchi： 1S/C18H12O2/c1-11(19)20-16-10-8-14-6-5-12-3-2-4-13-7-9-15(16)18(14)17(12)13/h2-10H,1H3
• InChI Key： XMAPHCGFUPXIEN-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1=CC=C2C=CC3=CC=CC4=CC=C1C2=C43

Computed Properties

• Exact Mass: 260.084
• Monoisotopic Mass: 260.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: 1.304
• Melting Point: 246-247 ºC
• Boiling Point: 442 ºC
• Flash Point: 141 ºC
• Refractive Index: 1.78
• Solubility: DMSO (Slightly), Methanol (Slightly)
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-Pyrenol Acetate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Pyrenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes